5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)8-2-3-13(17)12(7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key: ZADNYJCTBOVJCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID40691476
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261931-19-4

Description

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% (5-C3F5MCPBA) is a synthetic organic compound that has a wide range of applications in the scientific research field. It is a fluorinated carboxylic acid, and is commonly used in the synthesis of other compounds. It has been found to have a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments.

Scientific Research Applications

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has numerous applications in scientific research. It is commonly used as a starting material for the synthesis of other compounds, such as fluorinated carboxylic acids and fluorinated phenols. It is also used as a reagent in various chemical reactions, such as the synthesis of fluorinated heterocycles. Additionally, it has been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug mefenamic acid.

Mechanism of Action

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. It has been found to be a selective inhibitor of the COX-2 isoform, which is responsible for the production of inflammatory prostaglandins. By inhibiting the activity of COX-2, 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
The inhibition of COX-2 by 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has numerous biochemical and physiological effects. It has been found to reduce inflammation and pain, and can also reduce the risk of cardiovascular disease. Additionally, it has been found to have anti-cancer properties, and can inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive and easily accessible compound, which makes it ideal for use in research. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is a fluorinated compound, and therefore should be handled with care to avoid any potential health hazards.

Future Directions

The use of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in scientific research is still in its early stages, and there is still a great deal of potential for further exploration. One possible future direction is the development of new synthetic methods for the production of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%. Additionally, further research into the biochemical and physiological effects of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% could lead to the development of new therapeutic applications. Finally, further research into the mechanism of action of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% could lead to the development of more selective and potent inhibitors of COX-2.

Synthesis Methods

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is typically synthesized through a condensation reaction between 5-chloro-3-(2-fluorophenyl)-2-hydroxybenzaldehyde and 5-methoxycarbonyl-2-fluorobenzoic acid. This reaction is carried out in a solvent such as acetic acid or ethyl acetate, and is usually heated to a temperature of around 100°C. The reaction results in the formation of 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%, which can then be isolated and purified.